Cas no 734-17-8 (Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-methyl-)

Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-methyl- structure
734-17-8 structure
Product Name:Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-methyl-
CAS No:734-17-8
MF:C20H26
MW:266.420445919037
CID:542507
PubChem ID:583758
Update Time:2025-04-19

Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(1,1,2,2-Tetramethyl-1,2-ethanediyl)bis(4-methylbenzene)
    • 1-[2,3-dimethyl-3-(4-methylphenyl)butan-2-yl]-4-methylbenzene
    • Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-methyl-
    • 1-Methyl-4-[1,1,2-trimethyl-2-(4-methylphenyl)propyl]benzene #
    • 734-17-8
    • Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis*4-methyl-
    • 8,8'-Bi-p-cymene
    • DTXSID30342682
    • Bibenzyl, .alpha.,.alpha.,.alpha.',.alpha.',4,4'-hexamethyl-
    • DTVHTGANUBTKPO-UHFFFAOYSA-N
    • 2,3-Dimethyl-2,3-bis(p-tolyl)butane
    • Inchi: 1S/C20H26/c1-15-7-11-17(12-8-15)19(3,4)20(5,6)18-13-9-16(2)10-14-18/h7-14H,1-6H3
    • InChI Key: DTVHTGANUBTKPO-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C1C=CC(C)=CC=1)C(C)(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 266.20358
  • Monoisotopic Mass: 266.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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